6-(4-Pyridinyl)-9H-purine

• IUPAC Name: 6-pyridin-4-yl-7H-purine
• InChI: InChI=1S/C10H7N5/c1-3-11-4-2-7(1)8-9-10(14-5-12-8)15-6-13-9/h1-6H,(H,12,13,14,15)
• InChI Key: YKVSLWREXFCGPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=C3C(=NC=N2)N=CN3
• Molecular Formula: C10H7N5
• Molecular Weight: 197.20 g/mol
• CAS No.: 165546-25-8

Description

6-(4-Pyridinyl)-9H-purine is a heterocyclic compound that features a pyridine ring fused to a purine structure

Scientific Research Applications

6-(4-Pyridinyl)-9H-purine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in enzyme inhibition and interaction with nucleic acids.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antiviral properties.

Industry: Utilized in the development of novel materials and as a catalyst in certain chemical reactions.

Future Directions

The various synthetic approaches of pyridine and its derivatives have been an area of continuous active research and innovative methodologies. Providing a facile and efficient protocol for the controllable construction of these two azaaromatic skeletons is highly desired.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(4-Pyridinyl)-9H-purine typically involves the construction of the purine ring followed by the introduction of the pyridine moiety. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 4-aminopyridine with formamide derivatives can lead to the formation of the desired compound through a series of cyclization and condensation reactions .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Catalysts and solvents are carefully selected to facilitate the reaction while minimizing by-products. The process may also include purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 6-(4-Pyridinyl)-9H-purine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the pyridine or purine rings.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated derivatives and nucleophiles like amines or thiols.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the pyridine or purine rings .

Mechanism of Action

The mechanism of action of 6-(4-Pyridinyl)-9H-purine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The compound may inhibit enzyme activity by mimicking natural substrates or by binding to active sites, thereby blocking the enzyme’s function .

Comparison with Similar Compounds

• 4-Methyl-2-(4-pyridinyl)quinoline
• 2,4,6-Triaryl pyridines
• Pyridinium salts

Comparison: 6-(4-Pyridinyl)-9H-purine is unique due to its fused pyridine-purine structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for specific applications .